Cas no 1126651-95-3 (Methyl 2,5,5-trimethyl-2-phenylhexanoate)
1126651-95-3 structure
Product Name:Methyl 2,5,5-trimethyl-2-phenylhexanoate
CAS No:1126651-95-3
MF:C16H24O2
MW:248.360565185547
CID:2131414
Update Time:2023-08-04
Methyl 2,5,5-trimethyl-2-phenylhexanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2,5,5-trimethyl-2-phenylhexanoate
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- Inchi: 1S/C16H24O2/c1-15(2,3)11-12-16(4,14(17)18-5)13-9-7-6-8-10-13/h6-10H,11-12H2,1-5H3
- InChI Key: NZMPOUTWGMTBBA-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C1C=CC=CC=1)CCC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 271
- Topological Polar Surface Area: 26.3
Methyl 2,5,5-trimethyl-2-phenylhexanoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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